Cas no 921206-10-2 (4-(quinolin-3-yl)but-3-en-2-one)

4-(quinolin-3-yl)but-3-en-2-one structure
921206-10-2 structure
Product name:4-(quinolin-3-yl)but-3-en-2-one
CAS No:921206-10-2
MF:C13H11NO
MW:197.232543230057
CID:745328
PubChem ID:22678233

4-(quinolin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(3-quinolinyl)-, (3E)-
    • 4-quinolin-3-ylbut-3-en-2-one
    • 4-(quinolin-3-yl)but-3-en-2-one
    • (E)-4-(Quinolin-3-yl)but-3-en-2-one
    • SCHEMBL6421749
    • 921206-10-2
    • EN300-1786430
    • Inchi: InChI=1S/C13H11NO/c1-10(15)6-7-11-8-12-4-2-3-5-13(12)14-9-11/h2-9H,1H3/b7-6+
    • InChI Key: PECQMBYMPKIUNA-VOTSOKGWSA-N
    • SMILES: CC(=O)C=CC1=CC2=CC=CC=C2N=C1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30Ų
  • XLogP3: 2.3

4-(quinolin-3-yl)but-3-en-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786430-1.0g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
1g
$1256.0 2023-06-02
Enamine
EN300-1786430-2.5g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
2.5g
$2464.0 2023-09-19
Enamine
EN300-1786430-0.5g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
0.5g
$1207.0 2023-09-19
Enamine
EN300-1786430-1g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
1g
$1256.0 2023-09-19
Enamine
EN300-1786430-10g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
10g
$5405.0 2023-09-19
Enamine
EN300-1786430-0.05g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
0.05g
$1056.0 2023-09-19
Enamine
EN300-1786430-10.0g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
10g
$5405.0 2023-06-02
Enamine
EN300-1786430-5g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
5g
$3645.0 2023-09-19
Enamine
EN300-1786430-0.1g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
0.1g
$1106.0 2023-09-19
Enamine
EN300-1786430-0.25g
4-(quinolin-3-yl)but-3-en-2-one
921206-10-2
0.25g
$1156.0 2023-09-19

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